Cas no 33689-28-0 (1,2-Cyclobutanedione)

• Product Name: 1,2-Cyclobutanedione
• CAS No: 33689-28-0
• MF: C₄H₄O₂
• MW: 84.0733613967896
• CID: 315075
• PubChem ID: 141827
• Update Time: 2025-04-19

1,2-Cyclobutanedione Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedione
• cyclobutane-1,2-dione
• AKOS006271598
• 1,2-Cylobutanedione
• cyclobutanedione
• DTXSID80187368
• EN300-7277348
• 33689-28-0

• Inchi： 1S/C4H4O2/c5-3-1-2-4(3)6/h1-2H2
• InChI Key： QDMRCCGQLCIMLG-UHFFFAOYSA-N
• SMILES： O=C1C(CC1)=O

Computed Properties

• Exact Mass: 84.02112
• Monoisotopic Mass: 84.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65℃。 用途 1，2-环丁二酮(33689-28-0)的用途：
• Boiling Point: 155.7±9.0 ºC (760 Torr),
• Flash Point: 48.0±4.4 ºC,
• Refractive Index: 1.496
• Solubility: Soluble (183 g/l) (25 º C),
• PSA: 34.14